5-bromo-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)furan-2-carboxamide

• IUPAC Name: 5-bromo-N-[1-(oxan-4-ylmethyl)pyrazol-4-yl]furan-2-carboxamide
• InChI: InChI=1S/C14H16BrN3O3/c15-13-2-1-12(21-13)14(19)17-11-7-16-18(9-11)8-10-3-5-20-6-4-10/h1-2,7,9-10H,3-6,8H2,(H,17,19)
• InChI Key: AEKRSADFKQKYBL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCC1CN2C=C(C=N2)NC(=O)C3=CC=C(O3)Br
• Molecular Formula: C14H16BrN3O3
• Molecular Weight: 354.20 g/mol

Description

5-bromo-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C14H16BrN3O3 and its molecular weight is 354.204. The purity is usually 95%.
BenchChem offers high-quality 5-bromo-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)furan-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-bromo-N-(1-((tetrahydro-2H-pyran-4-yl)methyl)-1H-pyrazol-4-yl)furan-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Novel Dicationic Imidazo[1,2-a]pyridines Synthesis : Utilizing bromination and condensation reactions, researchers have developed a method to synthesize compounds with potential antiprotozoal properties. One such process involves a multi-step synthesis starting with bromination of 2-acetylfuran, leading to derivatives showing strong DNA affinities and significant in vitro activity against protozoal infections (Ismail et al., 2004).

Advanced Heterocyclic Compounds Synthesis : Through innovative reactions, scientists have synthesized a range of novel furo[3,2-e]pyrazolo[3,4-b]pyrazines and related heterocycles. These compounds, developed via reactions of various halocarbonyl compounds, are designed for potential pharmacological exploration, showcasing the versatility of pyrazole-based derivatives in medicinal chemistry (El‐dean et al., 2018).

Efficient One-Pot Synthesis Methods : Research has also focused on developing efficient, one-pot synthesis methods for pyrazolo[1,5,a]pyrimidines, highlighting the simplicity and high-yield potential of these procedures. Such methodologies facilitate the production of compounds for further biological evaluation, underlining the importance of efficient synthetic routes in drug development (Morabia & Naliapara, 2014).

Applications in Drug Discovery

Antiprotozoal Agents : The synthesized dicationic imidazo[1,2-a]pyridines have been identified as potent antiprotozoal agents. Their strong DNA binding affinities contribute to their efficacy against Trypanosoma brucei rhodesiense and Plasmodium falciparum, indicating potential applications in treating sleeping sickness and malaria (Ismail et al., 2004).